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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for a professional scientific
audience. N-Propyl nitrate is a hazardous and explosive material that should only be handled
by trained professionals in a controlled laboratory environment with appropriate safety
measures in place.

Introduction

N-Propyl nitrate (NPN), with the chemical formula CsH7NOs, is a colorless to straw-colored
liquid organic nitrate ester known for its ether-like odor.[1][2][3] While it has applications as a
fuel ignition promoter and rocket propellant, its primary characteristic of interest in a safety and
research context is its explosive nature.[4] NPN is classified as a Class IB Flammable Liquid
and a strong oxidizing agent that poses a significant fire and explosion risk.[3][5] It is shock-
sensitive and can decompose explosively under various stimuli, including impact, friction, and
heat, especially when under confinement.[1][6] This guide provides a detailed technical
overview of its explosive properties, decomposition mechanisms, and the standardized
experimental protocols used to characterize its sensitivity.

Physicochemical and Explosive Properties

The fundamental properties of N-Propyl nitrate are summarized in the table below. These
values are critical for understanding its behavior under various conditions.
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Property Value Reference(s)
Molecular Formula C3H7NOs3 [7]
Molecular Weight 105.1 g/mol [1][5]1[8]
Colorless to straw-colored
Appearance o [31[5]
liquid
Odor Ether-like [4115]

Density (Specific Gravity)

1.06 g/cm3 at 15°C

[1]

Boiling Point

110.5 °C (231 °F)

[1]5]

Flash Point

20 °C (68 °F)

[1](516]

Autoignition Temperature

175 °C (347 °F)

[1](6]

Explosive Limits in Air

2% (LEL) to 100% (UEL)

[1](31[5]

NFPA 704 Rating

Health: 2, Flammability: 3,
Instability: 3

[1]

Decomposition and Explosive Nature

The explosive energy of N-Propyl nitrate is released through rapid thermal decomposition.

The process is initiated by the cleavage of the weakest bond in the molecule, the O-NO2 bond.

Thermal Decomposition Mechanism

Studies on the thermal decomposition of alkyl nitrates have shown a consistent mechanism.

The initial and rate-determining step is the homolytic fission of the O-NO:z bond, which has a

dissociation energy of approximately 38.0 + 1.2 kcal/mol for NPN. This cleavage yields an n-

propoxy radical and a nitrogen dioxide molecule. The highly reactive n-propoxy radical then

undergoes further rapid decomposition, primarily through C-C bond fission, to produce an ethyl
radical and formaldehyde.

The overall decomposition can be represented as follows:

e |nitiation: CH3CH2CH2-O-NO2 —» CH3CH2CH2-Oe¢ + «NO2
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e Propagation: CH3CH2CH2-Os — «CH2CHs + CH20 (Formaldehyde)

These reactions release significant thermal energy and gaseous products, which, under
confinement, can lead to a rapid pressure increase and subsequent detonation.
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Caption: Thermal decomposition pathway of N-Propyl nitrate.

Sensitivity to External Stimuli

The sensitivity of an explosive material to external stimuli like impact and friction is a critical
safety parameter. Standardized tests are used to quantify this sensitivity.

Impact Sensitivity

Impact sensitivity refers to the propensity of a material to detonate or decompose when
subjected to a sudden, sharp force. NPN is known to be shock-sensitive.[1][2] While specific
guantitative Hso data for N-Propyl nitrate is not readily available in the reviewed literature, it is
often used as a reference material for calibrating drop-weight testers.[9] For transport
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classification, a liquid is considered too dangerous if it is more sensitive than iso-propyl nitrate,
which has a reported median drop height (Hso) of 14.0 cm.[9]

This test determines the 50% probability height (Hso) from which a standard weight must be
dropped to cause a reaction.

e Apparatus: An ERL Type 12 Drop-Weight Machine or equivalent, consisting of a guided drop
weight (typically 2.5 kg), a steel striker pin, a steel anvil, and a mechanism to release the
weight from a precisely measured height.[10] For liquids, a specialized striker and sample
cup assembly is used to contain the sample.[10]

o Sample Preparation: A small, precise volume of the liquid sample (typically 35-40 mgq) is
pipetted into the sample cup.[10]

e Procedure:

o The sample cup is placed on the anvil. The striker pin is carefully placed on top of the
sample.

o The weight is raised to a predetermined height and released, impacting the striker.

o The outcome is recorded as a "Go" (reaction, indicated by sound, flash, or smoke) or "No-
Go" (no reaction).[10]

o A statistical method, such as the Bruceton "up-and-down" method, is used to determine
subsequent drop heights. If a "Go" is observed, the next drop is from a lower height; if a
"No-Go," the next drop is from a higher height.

o Data Analysis: After a series of ~15-25 drops, the Hso value is calculated statistically. This
represents the height at which there is a 50% probability of initiating a reaction. The impact
energy is then calculated (E = mass x gravity x Hso).
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Caption: Experimental workflow for the drop-weight impact sensitivity test.
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Friction Sensitivity

Friction sensitivity is the tendency of a material to initiate upon being subjected to frictional
forces. NPN may decompose explosively on friction or concussion.[6] However, standardized
friction tests, such as the BAM method, are not typically performed on liquids due to their
lubricating properties, which can produce misleading results.[11] Consequently, a standard,
quantitative friction sensitivity value for N-Propyl nitrate is not available in the literature. For a
solid substance to be considered "not too dangerous for transport,” the UN criterion is a limiting
load of less than 80 N should not cause an explosion.[11]

This protocol describes the standard procedure, though it is primarily intended for solids.

o Apparatus: A BAM (Bundesanstalt fir Materialforschung und -prifung) friction tester, which
consists of a fixed porcelain pin mounted on a weighted loading arm and a movable
porcelain plate mounted on a motorized carriage.[12] The loading arm can be fitted with
weights to apply a normal force ranging from 5 N to 360 N.[4]

o Sample Preparation: A small amount of the substance (approx. 10 mm?) is placed on the
porcelain plate.[13]

e Procedure:

o The loading arm is lowered so the porcelain pin contacts the sample with a specific,
predetermined force.

o The motor is activated, causing the porcelain plate to move back and forth under the pin
one time over a distance of 10 mm.[12]

o The operator observes for any sign of reaction, including a report (sound), spark, flash, or
smoke/decomposition. An "explosion” is typically defined as a report, spark, or flash.[11]

o The test is repeated up to six times at a given load.

o Data Analysis: The result is reported as the lowest load at which an explosion occurs in at
least one of six trials. If no reaction is seen at 360 N, the result is reported as >360 N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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